Cas no 2229694-06-6 ([2,2-Dimethyl-1-(1-phenylprop-1-en-2-yl)cyclopropyl]methanol)

• Product Name: [2,2-Dimethyl-1-(1-phenylprop-1-en-2-yl)cyclopropyl]methanol
• CAS No: 2229694-06-6
• MF: C₁₅H₂₀O
• MW: 216.318704605103
• CID: 6143779
• PubChem ID: 165665386
• Update Time: 2025-06-26

[2,2-Dimethyl-1-(1-phenylprop-1-en-2-yl)cyclopropyl]methanol Chemical and Physical Properties

Names and Identifiers

• [2,2-dimethyl-1-(1-phenylprop-1-en-2-yl)cyclopropyl]methanol
• 2229694-06-6
• EN300-1880649
• [2,2-Dimethyl-1-(1-phenylprop-1-en-2-yl)cyclopropyl]methanol

• Inchi： 1S/C15H20O/c1-12(9-13-7-5-4-6-8-13)15(11-16)10-14(15,2)3/h4-9,16H,10-11H2,1-3H3/b12-9-
• InChI Key： YJMBBZIHOZXBLK-XFXZXTDPSA-N
• SMILES： OCC1(/C(=C\C2C=CC=CC=2)/C)CC1(C)C

Computed Properties

• Exact Mass: 216.151415257g/mol
• Monoisotopic Mass: 216.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 20.2Ų

Additional information on [2,2-Dimethyl-1-(1-phenylprop-1-en-2-yl)cyclopropyl]methanol

Comprehensive Overview of [2,2-Dimethyl-1-(1-phenylprop-1-en-2-yl)cyclopropyl]methanol (CAS No. 2229694-06-6)

The compound [2,2-Dimethyl-1-(1-phenylprop-1-en-2-yl)cyclopropyl]methanol (CAS No. 2229694-06-6) is a cyclopropane derivative with a unique structural framework, combining a cyclopropyl core with a phenylpropene moiety. This structure positions it as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, fragrances, and specialty chemicals. Its molecular formula, C₁₅H₂₀O, and distinct functional groups make it a subject of interest for researchers exploring stereoselective reactions and catalysis.

In recent years, the demand for cyclopropane-containing compounds has surged due to their applications in drug discovery and material science. The presence of a methanol group in [2,2-Dimethyl-1-(1-phenylprop-1-en-2-yl)cyclopropyl]methanol enhances its reactivity, enabling derivatization for targeted applications. For instance, its potential as a chiral building block aligns with the growing focus on asymmetric synthesis in medicinal chemistry. Researchers are also investigating its role in green chemistry initiatives, where its modular structure could reduce synthetic steps and waste generation.

The compound’s phenylpropene segment contributes to its lipophilicity, a property critical for bioavailability optimization in drug design. This feature has sparked interest in its use for CNS-targeting therapeutics, a hot topic in neuroscience research. Additionally, its UV-absorbing characteristics make it a candidate for photostabilizers in polymers, addressing industry needs for durable materials. As sustainability gains traction, the compound’s potential in biodegradable polymers is another area under exploration.

From a synthetic perspective, CAS No. 2229694-06-6 exemplifies advancements in ring-strain utilization. The cyclopropyl ring’s high energy content facilitates ring-opening reactions, a strategy leveraged in prodrug development. Recent publications highlight its utility in click chemistry and metal-catalyzed cross-coupling, techniques pivotal for high-throughput screening in drug discovery. Its compatibility with flow chemistry systems further underscores its relevance in modern process intensification.

Market trends indicate rising inquiries about scalable synthesis of [2,2-Dimethyl-1-(1-phenylprop-1-en-2-yl)cyclopropyl]methanol, reflecting industrial demand. Analytical challenges, such as chiral separation of its enantiomers, remain active research areas, with HPLC and SFC methodologies being refined. As regulatory frameworks evolve, the compound’s eco-toxicity profile and biodegradability data are increasingly requested, aligning with the EPA’s guidelines for safer chemicals.

In conclusion, CAS No. 2229694-06-6 represents a multifaceted chemical entity bridging academic innovation and industrial application. Its structural ingenuity continues to inspire solutions for therapeutic development, sustainable materials, and catalytic processes, ensuring its prominence in the scientific community.